N-(4-Cyano-phenyl)-2-(4-hydroxy-phenyl)-acetamide
Overview
Description
N-(4-Cyano-phenyl)-2-(4-hydroxy-phenyl)-acetamide, also known as 4-cyano-2-hydroxybenzamide (CHB) is a chemical compound used in scientific research. It is an organic compound with a molecular formula of C9H7NO2 and a molecular weight of 165.16 g/mol. CHB is a white, crystalline solid with a melting point of 121-123 °C. It is soluble in water, methanol, ethanol, and acetone, and is insoluble in ether. It is a versatile compound with many applications in scientific research due to its unique properties.
Scientific Research Applications
Chemoselective Acetylation for Antimalarial Drugs
- Chemoselective Monoacetylation of Amino Groups : A study by Magadum & Yadav, 2018 explored the chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. This process used Novozym 435 as a catalyst, emphasizing the synthetic utility of similar compounds in drug development.
Development of Analytical Methods
- Rapid Chemometric HPLC Method : Kanthale et al. (2020) developed a rapid chemometric reverse-phase HPLC method for the simultaneous estimation of Paracetamol and Ibuprofen, highlighting the importance of N-(4-hydroxyphenyl) acetamide derivatives in pharmaceutical analysis. This research underscores the compound's role in enhancing analytical methodologies for drug quality control (Kanthale et al., 2020).
Anti-inflammatory and Anti-arthritic Potential
- Inhibition of Inflammation-Related Cytokines : Research by Jawed et al. (2010) on N-(2-hydroxy phenyl) acetamide demonstrated its anti-arthritic and anti-inflammatory activity in adjuvant-induced arthritis in rats, suggesting its potential therapeutic applications in inflammation and arthritis management (Jawed et al., 2010).
Environmental Impact and Degradation
- Photocatalytic Degradation Studies : A study on the photocatalytic degradation of paracetamol, a close derivative of N-(4-hydroxyphenyl)acetamide, investigated the environmental impact and degradation pathways of pharmaceuticals in water bodies, highlighting the relevance of such compounds in environmental science (Parolini et al., 2010).
Novel Synthesis and Characterization
- Synthesis of Novel Derivatives : The synthesis of novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides by Man-li (2008) demonstrates the ongoing research in developing new chemical entities with potential applications in various fields, including pharmaceuticals and materials science (Yang Man-li, 2008).
properties
IUPAC Name |
N-(4-cyanophenyl)-2-(4-hydroxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c16-10-12-1-5-13(6-2-12)17-15(19)9-11-3-7-14(18)8-4-11/h1-8,18H,9H2,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALNUBQVQYXHOCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40649639 |
Source
|
| Record name | N-(4-Cyanophenyl)-2-(4-hydroxyphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40649639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886362-48-7 |
Source
|
| Record name | N-(4-Cyanophenyl)-2-(4-hydroxyphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40649639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
